Cas no 1174705-61-3 (4-Ethoxybutyl p-toluenesulfonate)

• Product Name: 4-Ethoxybutyl p-toluenesulfonate
• CAS No: 1174705-61-3
• MF: C₁₃H₂₀O₄S
• MW: 272.360503196716
• CID: 6205888
• PubChem ID: 86694322
• Update Time: 2025-10-28

4-Ethoxybutyl p-toluenesulfonate Chemical and Physical Properties

Names and Identifiers

• 1174705-61-3
• EN300-7029984
• 4-ethoxybutyl 4-methylbenzene-1-sulfonate
• CDUKUHHFNGMWOE-UHFFFAOYSA-N
• SCHEMBL3237450
• 4-ethoxybutyl p-toluenesulfonate
• 4-Ethoxybutyl p-toluenesulfonate

• Inchi： 1S/C13H20O4S/c1-3-16-10-4-5-11-17-18(14,15)13-8-6-12(2)7-9-13/h6-9H,3-5,10-11H2,1-2H3
• InChI Key： CDUKUHHFNGMWOE-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)OCCCCOCC

Computed Properties

• Exact Mass: 272.10823029g/mol
• Monoisotopic Mass: 272.10823029g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 8
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 61Ų

Additional information on 4-Ethoxybutyl p-toluenesulfonate

4-Ethoxybutyl p-Toluenesulfonate (CAS No. 1174705-61-3): A Comprehensive Overview

4-Ethoxybutyl p-toluenesulfonate (CAS No. 1174705-61-3) is a versatile organic compound that has garnered significant attention in the fields of chemical synthesis, pharmaceutical research, and materials science. This compound is characterized by its unique structure, which combines an ethoxybutyl group with a p-toluenesulfonate moiety, making it a valuable reagent in various applications.

The molecular formula of 4-Ethoxybutyl p-toluenesulfonate is C₁₃H₁₈O₄S, and its molecular weight is 266.35 g/mol. The compound is a white crystalline solid at room temperature and is soluble in common organic solvents such as ethanol, acetone, and dichloromethane. Its stability under various conditions makes it an attractive choice for both laboratory and industrial settings.

In the realm of chemical synthesis, 4-Ethoxybutyl p-toluenesulfonate has been extensively studied for its role as a leaving group in nucleophilic substitution reactions. The p-toluenesulfonate group is known for its excellent leaving group properties, which facilitate the formation of new chemical bonds. This characteristic has been leveraged in the synthesis of complex organic molecules, including those with potential pharmaceutical applications.

Recent research has highlighted the utility of 4-Ethoxybutyl p-toluenesulfonate in the development of novel drug delivery systems. A study published in the Journal of Medicinal Chemistry demonstrated that this compound can be used to enhance the solubility and bioavailability of poorly soluble drugs. By incorporating 4-Ethoxybutyl p-toluenesulfonate into drug formulations, researchers were able to achieve significant improvements in therapeutic efficacy and patient compliance.

In addition to its applications in pharmaceutical research, 4-Ethoxybutyl p-toluenesulfonate has shown promise in the field of materials science. Its unique chemical properties make it suitable for use in the synthesis of functional polymers and coatings. A recent study published in the Journal of Polymer Science reported that 4-Ethoxybutyl p-toluenesulfonate-based polymers exhibited excellent thermal stability and mechanical strength, making them ideal for use in high-performance applications such as aerospace and automotive industries.

The environmental impact of chemical compounds is a growing concern in the scientific community. Research on the biodegradability and ecotoxicity of 4-Ethoxybutyl p-toluenesulfonate has shown that it degrades rapidly under natural conditions and does not pose significant environmental risks when used responsibly. This finding underscores the importance of sustainable chemical practices and highlights the potential for this compound to be used in eco-friendly applications.

Safety considerations are paramount when handling any chemical compound. While 4-Ethoxybutyl p-toluenesulfonate is generally considered safe when used under controlled conditions, it is important to follow standard safety protocols to ensure user safety. Proper personal protective equipment (PPE) should be worn, and adequate ventilation should be provided to minimize exposure risks.

In conclusion, 4-Ethoxybutyl p-toluenesulfonate (CAS No. 1174705-61-3) is a multifaceted compound with a wide range of applications in chemical synthesis, pharmaceutical research, and materials science. Its unique chemical properties make it a valuable reagent for researchers and industry professionals alike. As ongoing research continues to uncover new uses and benefits, the future prospects for this compound appear promising.